Cas no 1396893-01-8 ((2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 1396893-01-8
• MF: C₂₄H₂₈ClNO₄
• MW: 429.93642616272
• CID: 5824725
• PubChem ID: 71784797
• Update Time: 2025-06-11

(2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-1-[4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]prop-2-en-1-one
• (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one
• VU0532125-1
• (E)-3-(2-chlorophenyl)-1-(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)prop-2-en-1-one
• AKOS024532217
• F6111-0275
• 1396893-01-8

• Inchi： 1S/C24H28ClNO4/c1-28-20-14-19(15-21(16-20)29-2)24(30-3)18-10-12-26(13-11-18)23(27)9-8-17-6-4-5-7-22(17)25/h4-9,14-16,18,24H,10-13H2,1-3H3/b9-8+
• InChI Key： FUAFLIMEZGRFJW-CMDGGOBGSA-N
• SMILES： C(N1CCC(C(C2=CC(OC)=CC(OC)=C2)OC)CC1)(=O)/C=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 429.1706861g/mol
• Monoisotopic Mass: 429.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48Ų

Additional information on (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one

Compound Introduction: (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one (CAS No. 1396893-01-8)

The compound (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one, identified by its CAS number 1396893-01-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of functional groups, including a chlorophenyl moiety and a piperidine ring system, suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. The structural motif of (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one aligns well with this trend, as piperidine derivatives are widely recognized for their pharmacological activity. Specifically, the presence of a dimethoxyphenyl group and a long alkyl chain extending from the piperidine ring introduces unique chemical properties that could enhance binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential role in modulating neural pathways. The combination of a chlorophenyl group and a piperidine scaffold is often associated with compounds that exhibit effects on the central nervous system. Preclinical studies have suggested that such structural features may contribute to the development of drugs targeting neurological disorders. The precise stereochemistry, indicated by the (2E) configuration of the prop-2-enone moiety, further refines its pharmacological profile, potentially influencing both efficacy and metabolic stability.

The synthesis of (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled chemists to efficiently assemble the required functional groups. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. The presence of both lipophilic and hydrophilic regions in its structure suggests potential for good oral bioavailability and tissue distribution. Additionally, the metabolic stability of the molecule can be influenced by its functional groups; for instance, the ester linkage in the piperidine moiety may be susceptible to hydrolysis under certain physiological conditions. Understanding these interactions is crucial for optimizing dosing regimens and minimizing side effects.

In vitro studies have begun to elucidate the biological activity of (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one. Initial assays have shown promising interactions with enzymes and receptors relevant to neurological disorders. For example, preliminary data suggest that this compound may inhibit certain kinases involved in neurodegenerative processes. Furthermore, its ability to cross the blood-brain barrier remains an area of active investigation, as this property is often critical for effective central nervous system therapies.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one interacts with biological targets at an atomic level. By simulating binding affinities and enzyme kinetics, researchers can identify key residues responsible for its activity. This approach not only accelerates the drug development process but also provides insights into potential modifications that could enhance efficacy or reduce toxicity.

The future direction of research on this compound will likely involve both preclinical testing and structural optimization. Preclinical studies will focus on assessing its safety profile and therapeutic potential in animal models. Concurrently, medicinal chemists will explore analogs with modified functional groups to improve pharmacological properties such as solubility and metabolic stability. The integration of machine learning algorithms into drug discovery pipelines may also play a role in identifying novel derivatives with enhanced activity.

The broader significance of compounds like (2E)-3-(2-chlorophenyl)-1-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)prop-2-en-1-one lies in their contribution to expanding our arsenal against complex diseases. As our understanding of biological pathways continues to evolve, so does our ability to design molecules that precisely modulate these pathways. The interdisciplinary nature of modern pharmaceutical research—combining synthetic chemistry, computational biology, and clinical medicine—fosters innovation and drives progress towards more effective treatments.